4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H29N3O5/c1-4-5-12-33-19-9-7-16(14-20(19)32-3)24-21-22(17-13-15(2)6-8-18(17)30)26-27-23(21)25(31)28(24)10-11-29/h6-9,13-14,24,29-30H,4-5,10-12H2,1-3H3,(H,26,27)
• InChI Key: BUYGNDODOXAUFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O)OC

Description

4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: is a fused pyrrolopyrazole derivative. Its structural complexity arises from the combination of various functional groups, including methoxy, hydroxy, and butoxy moieties. The compound’s unique arrangement of atoms contributes to its diverse applications in both research and industry.

Preparation Methods

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Industrial Production:

• While industrial-scale production methods are proprietary, companies may employ optimized synthetic routes, high-yield processes, and purification techniques.
• The compound’s commercial availability may be limited due to its complexity and specialized applications.

Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

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Comparison with Similar Compounds

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